(E)-1-benzofuran-2-yl{2-(2-methoxyphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate

• Molecular Formula: C27H28N2O6
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-2-(2-methoxyphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-5-oxo-2H-pyrrol-4-olate
• InChI: InChI=1S/C27H28N2O6/c1-33-21-10-5-3-8-19(21)24-23(25(30)22-17-18-7-2-4-9-20(18)35-22)26(31)27(32)29(24)12-6-11-28-13-15-34-16-14-28/h2-5,7-10,17,24,31H,6,11-16H2,1H3
• InChI Key: RMVPYQWZUIKWHT-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2C(=C(C(=O)N2CCCN3CCOCC3)O)C(=O)C4=CC5=CC=CC=C5O4
• Canonical SMILES: COC1=CC=CC=C1C2C(=C(C(=O)N2CCC[NH+]3CCOCC3)[O-])C(=O)C4=CC5=CC=CC=C5O4

Description

(E)-1-benzofuran-2-yl{2-(2-methoxyphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate is a synthetic compound that has been extensively researched due to its potential use in various scientific applications.

Mechanism of Action

The mechanism of action of (E)-1-benzofuran-2-yl{2-(2-methoxyphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate involves the binding of the compound to specific metal ions. The complex formed between the compound and the metal ion leads to the emission of fluorescence, which can be detected and quantified.
Biochemical and physiological effects:
There is limited information available on the biochemical and physiological effects of (E)-1-benzofuran-2-yl{2-(2-methoxyphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate. However, studies have shown that the compound is non-toxic and does not have any significant cytotoxic effects on cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using (E)-1-benzofuran-2-yl{2-(2-methoxyphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate in lab experiments is its high selectivity for certain metal ions. This makes it a useful tool for detecting and quantifying metal ions in biological and environmental samples. However, one of the limitations of using this compound is its relatively low fluorescence intensity, which can make it difficult to detect at low concentrations.

Future Directions

There are several future directions for research on (E)-1-benzofuran-2-yl{2-(2-methoxyphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate. One area of interest is the development of new synthetic methods for producing the compound with higher yields and purity. Another area of research is the optimization of the compound's properties for use in specific applications, such as the detection of specific metal ions. Additionally, there is potential for the development of new fluorescent probes based on the structure of this compound for use in various scientific applications.

Synthesis Methods

The synthesis of (E)-1-benzofuran-2-yl{2-(2-methoxyphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate involves the reaction of 2-(2-methoxyphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidine-3-carbaldehyde with (E)-1-benzofuran-2-ylideneamine. The reaction is carried out in the presence of a suitable solvent and catalyst under specific conditions.

Scientific Research Applications

(E)-1-benzofuran-2-yl{2-(2-methoxyphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate has been studied extensively for its potential use in various scientific applications. One of the major areas of research is its use as a fluorescent probe for the detection of metal ions. The compound has been shown to selectively bind to certain metal ions and emit fluorescence, making it a useful tool for detecting metal ions in biological and environmental samples.